Cas no 893790-41-5 (4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 893790-41-5
• MF: C₁₈H₁₉FN₂O₂S₂
• MW: 378.484065294266
• CID: 5439823
• PubChem ID: 9153882
• Update Time: 2025-06-22

4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine, 4-butyl-3-[[(2-fluorophenyl)methyl]thio]-, 1,1-dioxide
• F3167-0657
• AKOS002080237
• 4-butyl-3-[(2-fluorophenyl)methylsulfanyl]-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• 4-butyl-3-{[(2-fluorophenyl)methyl]sulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• 4-butyl-3-((2-fluorobenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 4-BUTYL-3-[(2-FLUOROBENZYL)SULFANYL]-4H-1,2,4-BENZOTHIADIAZINE 1,1-DIOXIDE
• 893790-41-5
• 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C18H19FN2O2S2/c1-2-3-12-21-16-10-6-7-11-17(16)25(22,23)20-18(21)24-13-14-8-4-5-9-15(14)19/h4-11H,2-3,12-13H2,1H3
• InChI Key： BXYYDKMEENQHPM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC1C=CC=CC=1F)CCCC)(=O)=O

Computed Properties

• Exact Mass: 378.08719836g/mol
• Monoisotopic Mass: 378.08719836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.2±52.0 °C(Predicted)
• pka: -3.89±0.20(Predicted)

Additional information on 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 893790-41-5)

The compound 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 893790-41-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic molecule belongs to the benzothiadiazine class, a structure known for its broad biological activity and potential in drug development. The presence of a butyl side chain and a 2-fluorophenylmethylsulfanyl substituent introduces unique electronic and steric properties that make this compound a promising candidate for further investigation.

Benzothiadiazine derivatives have long been recognized for their pharmacological significance, exhibiting activities ranging from anti-inflammatory to anticancer effects. The specific modification of 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione with a fluorine atom at the para position of the phenyl ring enhances its metabolic stability and binding affinity to biological targets. This fluorination strategy is a well-established approach in drug design to improve pharmacokinetic profiles while maintaining or enhancing biological activity.

Recent studies have highlighted the importance of benzothiadiazine core structures in the development of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this class have shown promise in modulating enzymes involved in metabolic disorders and cancer progression. The methylsulfanyl group in this compound not only contributes to its unique chemical profile but also serves as a potential site for further derivatization, allowing for the exploration of diverse analogues with tailored biological properties.

The butyl substituent at the 4-position of the benzothiadiazine ring introduces steric bulk, which can influence both the solubility and binding interactions of the molecule. This modification is particularly relevant in designing compounds with improved oral bioavailability and target specificity. The combination of these structural features makes 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

In the context of current research trends, there is growing interest in exploiting heterocyclic compounds for their ability to interact with complex biological systems. The benzothiadiazine scaffold offers a rich chemical space for designing molecules that can modulate protein-protein interactions, enzyme activity, and signaling pathways. The structural flexibility of this core allows chemists to fine-tune properties such as lipophilicity, polarity, and hydrogen bonding capabilities, which are critical factors in drug efficacy and safety.

One notable area of investigation is the use of fluorinated aromatic rings in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The fluorine atom at the 2-position of the phenyl ring in this compound is strategically placed to maximize its influence on electronic distributions and intermolecular interactions. Such modifications have been successfully employed in other drug candidates, demonstrating their potential value in improving pharmacological outcomes.

The synthesis of 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione involves multi-step organic transformations that highlight the synthetic versatility of benzothiadiazine precursors. Key steps include condensation reactions to form the heterocyclic core followed by functional group manipulations to introduce the butyl, methylsulfanyl, and fluorophenyl moieties. These synthetic strategies are well-documented in the literature and provide a robust framework for producing structurally diverse analogues.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of this compound to relevant biological targets. Preliminary simulations suggest that the interaction between 4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione and target proteins is mediated by key amino acid residues that are critical for biological function. These insights guide further optimization efforts aimed at improving potency and selectivity.

The pharmacological profile of this compound is yet to be fully elucidated through preclinical studies; however, its structural features suggest potential applications in areas such as inflammation regulation and cancer therapy. The presence of both lipophilic and polar regions enhances its ability to cross cell membranes while maintaining sufficient solubility for effective distribution within biological systems. Such characteristics are desirable for developing orally active drugs with prolonged circulation times.

In conclusion,4-butyl-3-{(2-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 893790-41-5) represents an exciting new entry into the realm of heterocyclic medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics with improved pharmacokinetic properties and target specificity. Further research is warranted to explore its full potential across various disease indications.